Cas no 894003-07-7 (N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide)

N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
- 1H-Indole-1,3-diacetamide, N1,N1-diethyl-N3-(2-fluorophenyl)-α3-oxo-
-
- Inchi: 1S/C22H22FN3O3/c1-3-25(4-2)20(27)14-26-13-16(15-9-5-8-12-19(15)26)21(28)22(29)24-18-11-7-6-10-17(18)23/h5-13H,3-4,14H2,1-2H3,(H,24,29)
- InChI Key: QDORSYOYOVHCLF-UHFFFAOYSA-N
- SMILES: N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(=O)C(NC2=CC=CC=C2F)=O)=C1
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- pka: 9.75±0.70(Predicted)
N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2001-0123-5μmol |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-20mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-75mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-2mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-10mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-10μmol |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-3mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-5mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-40mg |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F2001-0123-2μmol |
N,N-diethyl-2-(3-{[(2-fluorophenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide |
894003-07-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 |
N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Related Literature
-
1. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
-
C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
Additional information on N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
Professional Introduction to N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide (CAS No. 894003-07-7)
N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894003-07-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including amide, carbamate, and indole moieties, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.
The structural complexity of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide is a key factor in its potential utility. The indole ring, a well-known pharmacophore in medicinal chemistry, is often associated with various biological activities such as antimicrobial, antiviral, and anticancer properties. In this compound, the indole ring is further functionalized with a carbamate group attached to a 2-fluorophenyl moiety, which introduces additional layers of biological interaction potential. This structural design allows for selective binding to biological targets, making it a valuable candidate for further exploration.
The amide group in the molecule also plays a crucial role in its pharmacological profile. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which can enhance binding affinity and specificity to target proteins. In N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide, the amide functionality is strategically positioned to interact with biological receptors, potentially modulating their activity. This feature makes the compound an attractive scaffold for designing drugs that can interact with specific enzymes or receptors involved in disease pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide with biological targets. These studies have revealed that the compound can bind effectively to various protein receptors, suggesting its potential as an inhibitor or modulator of these targets. For instance, preliminary computational studies indicate that this molecule may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents.
In addition to its structural features, the chemical properties of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide contribute to its suitability for pharmaceutical applications. The presence of the 2-fluorophenyl group introduces fluorine atoms into the molecule, which can enhance metabolic stability and bioavailability. Fluoro-substituted compounds are widely recognized for their improved pharmacokinetic profiles, which can lead to better therapeutic outcomes. This feature makes N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide a promising candidate for further development.
Current research in medicinal chemistry emphasizes the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide exemplifies this approach by combining several pharmacophoric elements into a single molecular framework. This design allows for the exploration of diverse biological activities and may lead to the discovery of novel therapeutic agents with broad-spectrum effects.
The synthesis of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such complex structures efficiently. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled researchers to produce this compound in sufficient quantities for further biological evaluation.
The potential applications of N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as chemical biology and drug discovery. By studying the interactions of this compound with various biological targets, researchers can gain insights into disease mechanisms and develop new strategies for therapeutic intervention.
In conclusion, N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide (CAS No. 894003-07-7) is a promising compound with significant potential in pharmaceutical research. Its complex structure, characterized by multiple functional groups including amide and carbamate moieties, makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. Ongoing research continues to explore its biological activities and potential applications, highlighting its importance as a subject of study in medicinal chemistry.
894003-07-7 (N,N-diethyl-2-(3-{(2-fluorophenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide) Related Products
- 1481136-43-9(1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid)
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)
- 2248201-04-7((2S)-2-(2,6-Dimethoxyphenyl)propan-1-amine)
- 2141327-07-1(benzyl N-3-(4-fluorophenyl)-2-hydroxypropylcarbamate)
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)
- 72790-96-6(Hydrazine,(2-bromo-4-nitrophenyl)-)
- 2166821-88-9(7-hydrazinyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidine)
- 1361651-17-3(3-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine)
- 450344-34-0(N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)




